11-Deoxyflurandrenolone
11-Deoxyflurandrenolone
Brand Name:
Vulcanchem
CAS No.:
1526-01-8
VCID:
VC20854873
InChI:
InChI=1S/C24H33FO5/c1-21(2)29-20-11-16-14-10-18(25)17-9-13(27)5-7-22(17,3)15(14)6-8-23(16,4)24(20,30-21)19(28)12-26/h9,14-16,18,20,26H,5-8,10-12H2,1-4H3/t14-,15+,16+,18+,20-,22-,23+,24-/m1/s1
SMILES:
CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4CCC3(C2(O1)C(=O)CO)C)C)F)C
Molecular Formula:
C24H33FO5
Molecular Weight:
420.5 g/mol
11-Deoxyflurandrenolone
CAS No.: 1526-01-8
Cat. No.: VC20854873
Molecular Formula: C24H33FO5
Molecular Weight: 420.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1526-01-8 |
|---|---|
| Molecular Formula | C24H33FO5 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | (1R,2S,4R,8S,9S,12S,13R,19S)-19-fluoro-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one |
| Standard InChI | InChI=1S/C24H33FO5/c1-21(2)29-20-11-16-14-10-18(25)17-9-13(27)5-7-22(17,3)15(14)6-8-23(16,4)24(20,30-21)19(28)12-26/h9,14-16,18,20,26H,5-8,10-12H2,1-4H3/t14-,15+,16+,18+,20-,22-,23+,24-/m1/s1 |
| Standard InChI Key | DQXQPCJFQLIAJD-WKDBRJKQSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1[C@H](C[C@@H]3[C@@H]2CC[C@]4([C@H]3C[C@@H]5[C@]4(OC(O5)(C)C)C(=O)CO)C)F |
| SMILES | CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4CCC3(C2(O1)C(=O)CO)C)C)F)C |
| Canonical SMILES | CC1(OC2CC3C4CC(C5=CC(=O)CCC5(C4CCC3(C2(O1)C(=O)CO)C)C)F)C |
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